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Compound of Interest

Compound Name: Triethoxy(naphthalen-1-yl)silane

Cat. No.: B096185

An In-depth Technical Guide to Triethoxy(naphthalen-1-yl)silane
CAS Number: 17938-06-6[1][2]

This technical guide provides comprehensive safety data and handling protocols for
Triethoxy(naphthalen-1-yl)silane, a compound relevant to researchers, scientists, and
professionals in drug development.

~hemical Identi

Identifier Value

IUPAC Name triethoxy(naphthalen-1-yl)silane[1]
CAS Number 17938-06-6[1][2]

Molecular Formula C16H2203Si[1]

Molecular Weight 290.43 g/mol [1]

1-Naphthyltriethoxysilane, Triethoxy(1-
Synonyms ] ] )
naphthyl)silane, 1-(Triethoxysilyl)naphthalene[1]

Safety and Hazard Information

Triethoxy(naphthalen-1-yl)silane is classified as a hazardous substance. The following tables
summarize its GHS classification and associated precautionary measures.
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GHS Hazard Classification

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[2]

Skin Irritation (Category 2) H315: Causes skin irritation[2]

Eye Irritation (Category 2A) H319: Causes serious eye irritation[2]

Specific target organ toxicity — Single exposure ) o
) H335: May cause respiratory irritation[2]
(Category 3), Respiratory system

Hazardous to the aquatic environment, long- H413: May cause long lasting harmful effects to
term hazard (Category 4) aquatic life[1]

GHS Pictograms and Signal Word

» Pictogram:
o walt text

 Signal Word:Warning[2]

Precautionary Statements

Code Statement

Avoid breathing

P261 _
dust/fume/gas/mist/vapours/spray.[2]
pP273 Avoid release to the environment.[1]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]
Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.[1]

Experimental Protocols and Handling
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Strict adherence to safety protocols is mandatory when handling Triethoxy(naphthalen-1-
yl)silane. The following diagram illustrates the recommended workflow for safe handling and in
case of exposure.
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Safe Handling Workflow for Triethoxy(naphthalen-1-yl)silane

é Preparation N

Wear Appropriate PPE:
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

4 Handling R

Ensure Adequate Ventilation Store in a cool, dry, well-ventilated area
(Fume Hood) away from incompatible materials.

Procegd to|Handling

Dispense carefully, avoiding skin and eye contact.
Avoid generating mists or vapors.

In case of
accidental exposure

4 Emergency|Procedures R

Skin Contact:
Remove contaminated clothing.
Wash with soap and water.

Eye Contact:
Rinse with water for 15 mins.
Seek medical attention.

Inhalation:
Move to fresh air.
Seek medical attention.

Spill:
Absorb with inert material.
Dispose of as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency procedures.
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Detailed Methodologies

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are required.
» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a
NIOSH-approved respirator with an organic vapor cartridge.

Handling and Storage:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Keep the container tightly closed when not in use.

Store in a cool, dry place away from heat, sparks, and open flames.

Avoid contact with strong oxidizing agents, acids, and bases.
First Aid Measures:

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

 After skin contact: Immediately wash skin with soap and plenty of water. Remove
contaminated clothing. Get medical attention if irritation develops.

» After inhalation: Remove from exposure to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

o After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Spill and Disposal Procedures:

o Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable container for chemical waste.
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» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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